![molecular formula C17H18BrNO4 B4113009 2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide](/img/structure/B4113009.png)
2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide
Overview
Description
2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide, also known as BDPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BDPP belongs to the class of amides and has a molecular formula of C18H20BrNO4.
Mechanism of Action
The mechanism of action of 2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide is not fully understood, but it is believed to involve the inhibition of the Akt/mTOR signaling pathway, which is involved in cell growth and survival. This compound has also been shown to inhibit the activity of the transcription factor NF-kB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in scientific research. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide in lab experiments is that it has been shown to have low toxicity in vitro, which makes it a promising candidate for further study. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are several future directions for the study of 2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide. In cancer research, this compound could be studied further to determine its efficacy in vivo and its potential use in combination with other cancer treatments. In the field of inflammation research, this compound could be studied further to determine its potential use as an anti-inflammatory agent in various inflammatory diseases. Finally, the mechanism of action of this compound could be studied further to gain a better understanding of its effects on cellular pathways.
Scientific Research Applications
2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide has been studied for its potential therapeutic applications in various fields of scientific research. In the field of cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-(3,4-dimethoxyphenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO4/c1-11(23-14-7-4-12(18)5-8-14)17(20)19-13-6-9-15(21-2)16(10-13)22-3/h4-11H,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMZXXUWCNHGQMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=C(C=C1)OC)OC)OC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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